![molecular formula C17H22N4OS B11474698 1-benzyl-6-(butan-2-yl)-2-thioxo-2,3,5,6,7,8-hexahydropyrimido[4,5-d]pyrimidin-4(1H)-one](/img/structure/B11474698.png)
1-benzyl-6-(butan-2-yl)-2-thioxo-2,3,5,6,7,8-hexahydropyrimido[4,5-d]pyrimidin-4(1H)-one
Overview
Description
1-benzyl-6-(butan-2-yl)-2-thioxo-2,3,5,6,7,8-hexahydropyrimido[4,5-d]pyrimidin-4(1H)-one, also known by its CAS number 477600-73-0, belongs to the class of heterocyclic compounds. It serves as an important intermediate in pharmaceutical synthesis . The compound’s structure consists of a hexahydropyrimido[4,5-d]pyrimidine ring system with a benzyl group and a butyl substituent. Let’s explore its preparation methods, chemical reactions, applications, and more.
Preparation Methods
The synthetic routes for this compound are not widely documented, but we can infer some possibilities based on related structures. One potential method involves the condensation of appropriate precursors, such as benzylamine and a suitable thioamide, followed by cyclization. detailed reaction conditions remain elusive.
Chemical Reactions Analysis
Reactivity: The compound likely undergoes various reactions due to its functional groups (benzyl and thioxo). These may include oxidation, reduction, and substitution reactions.
Common Reagents and Conditions: Specific reagents and conditions would depend on the desired transformation. For example
Major Products: The products formed would vary based on the specific reaction. For instance, reduction could yield the corresponding amine, while oxidation might lead to sulfoxide or sulfone derivatives.
Scientific Research Applications
Medicinal Chemistry: Researchers may explore its pharmacological properties, bioactivity, and potential as a drug candidate.
Biological Studies: Investigating its interactions with enzymes, receptors, or cellular pathways.
Industry: It could serve as a building block for designing new compounds with specific properties.
Mechanism of Action
Unfortunately, detailed information on its mechanism of action is scarce. Further research is needed to elucidate how it exerts its effects at the molecular level.
Comparison with Similar Compounds
While direct comparisons are challenging due to limited data, we can relate this compound to other heterocyclic derivatives, such as imidazoles, pyrimidines, and benzimidazoles . Its unique structure may offer distinct advantages in specific applications.
Remember that this overview is based on available knowledge up to a certain point, and further research may reveal additional insights
Properties
Molecular Formula |
C17H22N4OS |
|---|---|
Molecular Weight |
330.4 g/mol |
IUPAC Name |
1-benzyl-6-butan-2-yl-2-sulfanylidene-7,8-dihydro-5H-pyrimido[4,5-d]pyrimidin-4-one |
InChI |
InChI=1S/C17H22N4OS/c1-3-12(2)20-10-14-15(18-11-20)21(17(23)19-16(14)22)9-13-7-5-4-6-8-13/h4-8,12,18H,3,9-11H2,1-2H3,(H,19,22,23) |
InChI Key |
JJOXOSLUFAESLU-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)N1CC2=C(NC1)N(C(=S)NC2=O)CC3=CC=CC=C3 |
Origin of Product |
United States |
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